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Compound of Interest

Compound Name: Cu(II)astm

Cat. No.: B160576 Get Quote

Essential Safety and Handling Guide for Cu(II)ATSM
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Copper(II) diacetyl-bis(N4-methylthiosemicarbazone), also known

as Cu(II)ATSM or Cu-ATSM. This information is intended for researchers, scientists, and

professionals in drug development to ensure safe laboratory practices.

Disclaimer: Safety data for Cu(II)ATSM presents some inconsistencies. While a formal Safety

Data Sheet (SDS) from one supplier indicates the substance is not classified as hazardous

under the Globally Harmonized System (GHS), other product information advises treating it as

potentially hazardous.[1][2] Therefore, a cautious approach adhering to standard laboratory

safety protocols for chemical handling is strongly recommended.

Health and Safety Information
Cu(II)ATSM is a copper complex under investigation for various therapeutic and imaging

applications.[3][4][5][6] While some data suggests a low hazard profile, comprehensive

toxicological information for laboratory handling is not widely available.[1] It is prudent to handle

this compound as a potentially hazardous substance.

Primary Hazards:

The primary risks associated with copper compounds, in general, include irritation to the

skin, eyes, and respiratory tract upon contact or inhalation.[7]
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Ingestion of copper compounds can lead to gastrointestinal distress.[7]

First Aid Measures:

Inhalation: Move the individual to fresh air. If breathing difficulties arise, seek medical

attention.[1]

Skin Contact: While one source suggests the product does not typically irritate the skin, it is

best practice to wash the affected area thoroughly with soap and water.[1]

Eye Contact: Rinse eyes cautiously with water for several minutes. If contact lenses are

present, remove them if it is easy to do so. Continue rinsing.[1]

Ingestion: If swallowed and symptoms persist, seek medical advice.[1]

Quantitative Data Summary
Occupational exposure limits for Cu(II)ATSM have not been specifically established. Therefore,

the exposure limits for general copper dusts and mists are provided below as a conservative

reference.

Parameter Value Agency

Permissible Exposure Limit

(PEL)

1 mg/m³ (as Copper dusts and

mists)
OSHA

0.1 mg/m³ (as Copper fume) OSHA

Recommended Exposure Limit

(REL)

1 mg/m³ (as Copper dusts and

mists)
NIOSH

0.1 mg/m³ (as Copper fume) NIOSH

Threshold Limit Value (TLV)
1 mg/m³ (as Copper dusts and

mists)
ACGIH

0.2 mg/m³ (as Copper fume) ACGIH

Data sourced from general copper compound safety information.
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Operational Protocols
Personal Protective Equipment (PPE)
A standard laboratory PPE protocol should be followed when handling Cu(II)ATSM.

Hand Protection: Wear nitrile or other suitable chemical-resistant gloves.

Eye Protection: Use safety glasses with side shields or chemical safety goggles.

Skin and Body Protection: A standard laboratory coat is required.

Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-

approved respirator.

Experimental Workflow: Standard Handling of
Cu(II)ATSM
This protocol outlines the standard procedure for handling Cu(II)ATSM in a laboratory setting.
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Standard Operating Procedure for Cu(II)ATSM Handling
Preparation

- Confirm availability of SDS
- Put on required PPE

- Prepare workspace in a fume hood

Weighing
- Use an analytical balance

- Handle as a crystalline solid
- Minimize dust creation

Proceed to

Dissolution
- Soluble in DMSO and DMF

- Sparingly soluble in aqueous buffers
- Prepare solutions in a fume hood

Proceed to

Experimental Use
- Conduct all procedures in a fume hood

- Avoid contact with skin and eyes
- Keep containers closed when not in use

Proceed to

Post-Experiment Cleanup
- Decontaminate work surfaces

- Remove PPE correctly

Upon completion

Waste Disposal
- Segregate waste

- Follow institutional guidelines for chemical waste

Final step
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Chemical Spill Workflow for Cu(II)ATSM

Spill Occurs

Evacuate Immediate Area
- Alert nearby personnel

Assess the Spill
- Small vs. Large spill

- Consult SDS

Don Appropriate PPE
- Gloves, goggles, lab coat

- Respirator if powder is present

Contain the Spill
- Use absorbent pads for liquids

- Gently cover solids to prevent dust

Clean Up Spill
- Collect material with appropriate tools

- Place in a sealed waste container

Decontaminate Area
- Wash the spill area with soap and water

Dispose of Waste
- Label as hazardous waste

- Contact EHS for pickup

Report the Incident
- Inform supervisor

- Complete necessary documentation

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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